Cas no 1936314-66-7 ((1-methoxy-3,3-dimethylcyclohexyl)methyl(methyl)amine)

• Product Name: (1-methoxy-3,3-dimethylcyclohexyl)methyl(methyl)amine
• CAS No: 1936314-66-7
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5941540
• PubChem ID: 131167568
• Update Time: 2025-06-11

(1-methoxy-3,3-dimethylcyclohexyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanamine, 1-methoxy-N,3,3-trimethyl-
• (1-methoxy-3,3-dimethylcyclohexyl)methyl(methyl)amine
• [(1-Methoxy-3,3-dimethylcyclohexyl)methyl](methyl)amine
• 1936314-66-7
• EN300-1143950

• Inchi： 1S/C11H23NO/c1-10(2)6-5-7-11(8-10,13-4)9-12-3/h12H,5-9H2,1-4H3
• InChI Key： VULLRCJEXCADFY-UHFFFAOYSA-N
• SMILES： C1(OC)(CNC)CCCC(C)(C)C1

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.89±0.1 g/cm3(Predicted)
• Boiling Point: 223.1±13.0 °C(Predicted)
• pka: 10.56±0.10(Predicted)

Additional information on (1-methoxy-3,3-dimethylcyclohexyl)methyl(methyl)amine

Introduction to (1-methoxy-3,3-dimethylcyclohexyl)methyl(methyl)amine and Its Applications in Modern Chemical Research

The compound with the CAS number 1936314-66-7 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The systematic name, (1-methoxy-3,3-dimethylcyclohexyl)methyl(methyl)amine, provides a detailed insight into its structural features, which include a cyclohexane ring substituted with methoxy and dimethyl groups, along with an amine functional group. This unique structural configuration imparts distinct chemical properties that make it a valuable candidate for various applications.

In recent years, there has been a surge in research focused on the development of novel bioactive molecules that can interact with biological targets in a highly specific manner. The compound 1936314-66-7 has emerged as a promising candidate in this domain due to its ability to modulate biological pathways through precise interactions with proteins and enzymes. Its structural complexity allows for selective binding to target sites, which is crucial for the development of drugs with minimal side effects.

The presence of the methoxy group in the cyclohexane ring contributes to the compound's lipophilicity, making it more soluble in organic solvents and facilitating its absorption across biological membranes. This property is particularly advantageous in pharmaceutical applications where efficient delivery to target tissues is essential. Additionally, the dimethyl substitution enhances the stability of the molecule, preventing unwanted degradation under physiological conditions.

The amine functional group in the molecule plays a critical role in its bioactivity. Amines are well-known for their ability to form hydrogen bonds and participate in ionic interactions, which are essential for binding to biological targets. In particular, the methyl(methyl)amine moiety can interact with positively charged residues on proteins, leading to the formation of stable complexes. These interactions are fundamental for drug-receptor binding and are often key determinants of a drug's efficacy.

Recent studies have highlighted the potential of this compound as a lead molecule for the development of new therapeutic agents. Researchers have been exploring its efficacy in various preclinical models, focusing on its ability to modulate pathways associated with neurological disorders, inflammation, and cancer. The compound's unique structural features make it a versatile tool for investigating the mechanisms of these diseases and identifying new therapeutic targets.

In addition to its pharmaceutical applications, the compound has shown promise in materials science and industrial chemistry. Its ability to act as a chiral auxiliary or intermediate in organic synthesis has been exploited in the development of novel polymers and catalysts. The precise control over molecular structure offered by this compound allows chemists to design materials with tailored properties, such as enhanced thermal stability or improved mechanical strength.

The synthesis of (1-methoxy-3,3-dimethylcyclohexyl)methyl(methyl)amine presents an intriguing challenge due to its complex stereochemistry. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as asymmetric catalysis and flow chemistry have enabled researchers to produce this compound with high yield and purity, facilitating further exploration of its potential applications.

The future of research on this compound looks promising, with ongoing studies aimed at optimizing its bioactivity and developing novel derivatives. By leveraging computational modeling and high-throughput screening techniques, scientists are identifying structural modifications that can enhance its potency and selectivity. These efforts are likely to lead to the discovery of new drugs that address unmet medical needs.

In conclusion, the compound with CAS number 1936314-66-7, known as (1-methoxy-3,3-dimethylcyclohexyl)methyl(methyl)amine, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and bioactive properties make it a valuable tool for developing new therapeutic agents and materials. As research continues to uncover its potential applications, this compound is poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.